Propargyl Bromide

• CAS No.: 106-96-7
• Product Name: Propargyl Bromide
• Molecular Formula: C3H3Br
• Molecular Weight: 118.96 g/mol
• IUPAC Name: 3-bromoprop-1-yne
• Standard InChI: InChI=1S/C3H3Br/c1-2-3-4/h1H,3H2
• Standard InChIKey: YORCIIVHUBAYBQ-UHFFFAOYSA-N
• SMILES: C#CCBr
• Canonical SMILES: C#CCBr
• Boiling Point: 190 to 194 °F at 760 mm Hg (EPA, 1998); 89.0 °C; 89 °C
• Colorform: Liquid; Colorless, crystalline
• Density: 1.564 to 1.57 (EPA, 1998); 1.579 g/cu cm at 19 °C
• Flash Point: 50 °F (EPA, 1998); 10.0 °C (closed cup); 18.0 °C (open cup)
• Melting Point: -77.9 °F (EPA, 1998)
• Physical Description: 3-bromopropyne appears as a colorless to light yellow liquid substance with a sharp odor. Flash point 65°F. Denser than water and insoluble in water. Vapors are heavier than air. May be irritating to skin and eyes. Used to make other chemicals. It may decompose explosively with mild shock.
• Description: 3-bromopropyne appears as a colorless to light yellow liquid substance with a sharp odor. Flash point 65°F. Denser than water and insoluble in water. Vapors are heavier than air. May be irritating to skin and eyes. Used to make other chemicals. It may decompose explosively with mild shock.
• Shelf Life: When /propargyl bromide/ is ... diluted, ... with 20-30% by weight of toluene, its explosive properties are practically eliminated.
• Solubility: 0.13 M; Soluble in ethanol, ether, benzene, carbon tetrachloride, and chloroform; In water, 1.49X10+4 mg/L at 25 °C
• Synonyms: 3-Bromopropyne; 1-Bromo-2-propyne; 2-Propynyl Bromide; 3-Bromo-1-propyne; 3-Bromopropyne; NSC 8801
• Vapor Density: 4.1 (EPA, 1998) (Relative to Air); 6.87 (Air = 1)
• Vapor Pressure: 1.08X10+2 mm Hg at 25 °C (est)
• PubChem Compound: 7842
• Last Modified: Nov 11 2021